Cas no 1353878-25-7 (2-methanesulfonylpyridine-3-carbaldehyde)

• Product Name: 2-methanesulfonylpyridine-3-carbaldehyde
• CAS No: 1353878-25-7
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• MDL: MFCD20444442
• CID: 4592219
• PubChem ID: 56773894
• Update Time: 2024-11-05

2-methanesulfonylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)nicotinaldehyde
• 3-Pyridinecarboxaldehyde, 2-(methylsulfonyl)-
• 2-methanesulfonylpyridine-3-carbaldehyde
• MFCD20444442
• SCHEMBL9782052
• CS-0328883
• AKOS015991505
• E86845
• KF-0738
• 2-methylsulfonylpyridine-3-carbaldehyde
• 1353878-25-7

• MDL： MFCD20444442
• Inchi： 1S/C7H7NO3S/c1-12(10,11)7-6(5-9)3-2-4-8-7/h2-5H,1H3
• InChI Key： KVLNNEJGGWIDKO-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=CC=C1C=O

Computed Properties

• Exact Mass: 185.015
• Monoisotopic Mass: 185.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5A^2
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes